Cas no 922001-17-0 (4-{2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamido}benzamide)

• Product name: 4-{2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamido}benzamide
• CAS No: 922001-17-0
• MF: C₁₉H₁₈N₄O₅S₂
• MW: 446.500021457672
• CID: 6068172
• PubChem ID: 18572014

4-{2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamido}benzamide
• 4-[[2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetyl]amino]benzamide
• 4-{2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamido}benzamide
• AKOS024639333
• 4-(2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamido)benzamide
• F2322-0763
• 922001-17-0

• Inchi： 1S/C19H18N4O5S2/c1-28-15-6-8-16(9-7-15)30(26,27)23-19-22-14(11-29-19)10-17(24)21-13-4-2-12(3-5-13)18(20)25/h2-9,11H,10H2,1H3,(H2,20,25)(H,21,24)(H,22,23)
• InChI Key： KFASIANIESNPHS-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CC2=CSC(NS(C3=CC=C(OC)C=C3)(=O)=O)=N2)=O)C=C1

Computed Properties

• Exact Mass: 446.07186203g/mol
• Monoisotopic Mass: 446.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives